Cas no 658064-08-5 (Benzonitrile, 4-(3-methoxy-1-propynyl)-)

Benzonitrile, 4-(3-methoxy-1-propynyl)- structure
658064-08-5 structure
Product name:Benzonitrile, 4-(3-methoxy-1-propynyl)-
CAS No:658064-08-5
MF:C11H9NO
MW:171.195262670517
CID:1693564

Benzonitrile, 4-(3-methoxy-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(3-methoxy-1-propynyl)-
    • Benzonitrile, 4-(3-methoxy-1-propyn-1-yl)-
    • 4-(3-Methoxy-1-propyn-1-yl)benzonitrile
    • Inchi: 1S/C11H9NO/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7H,8H2,1H3
    • InChI Key: XFARBQNXZDLSKW-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C#CCOC)C=C1

Computed Properties

  • Exact Mass: 171.06847

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 290.8±25.0 °C(Predicted)
  • PSA: 33.02

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